![molecular formula C37H40N2O6 B1245533 Cissampentin](/img/structure/B1245533.png)
Cissampentin
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Overview
Description
Cissampentin is a natural product found in Cissampelos fasciculata with data available.
Scientific Research Applications
Alkaloid Properties and Applications
Cissampentin, a bisbenzylisoquinoline alkaloid isolated from Cissampelos fasciculata, exhibits significant bioactivity. It has been found to act as a repellent to leafcutter ants and Acromyrmex octospinosus and has shown limited antifungal activity (Galinis, Wiemer & Cazin, 1993). This alkaloid, due to its unique structural features, including a rare methyleneoxy bridge, has generated interest in the field of organic chemistry and bioactivity research.
Cytotoxicity and Cancer Research
This compound, specifically its enantiomer Cissampentine A, along with other related compounds, has shown cytotoxicity against certain cancer cell lines. In vitro studies have demonstrated that these compounds exhibit significant cytotoxic effects against the HCT-8 tumor cell line, with potential implications for cancer therapy (Wang, Liao, Xu & Chen, 2015).
Ethnopharmacological Significance
Cissampelos species, from which this compound is derived, have a rich traditional medicinal history. They have been used for treating asthma, cough, fever, arthritis, and many other conditions. The pharmacological activities of these species, including analgesic, anti-inflammatory, and neuroprotective effects, have been confirmed in various studies. This highlights the potential of this compound in various therapeutic applications (Semwal, Semwal, Vermaak & Viljoen, 2014).
Toxicological Screening
Despite its medicinal uses, it is important to note the toxicological profile of Cissampelos pareira, a plant from which this compound is derived. Studies have shown that it is safe in acute and subacute toxicities, but further research is required to fully understand its safety profile (Amresh, Singh & Rao, 2008).
Properties
Molecular Formula |
C37H40N2O6 |
---|---|
Molecular Weight |
608.7 g/mol |
IUPAC Name |
25,35-dimethoxy-15,30-dimethyl-8,23-dioxa-15,30-diazaheptacyclo[22.6.2.23,6.29,12.118,22.011,16.027,31]heptatriaconta-3(37),4,6(36),9(35),10,12(34),18(33),19,21,24,26,31-dodecaene-10,21-diol |
InChI |
InChI=1S/C37H40N2O6/c1-38-13-11-25-18-32(42-3)33-20-27(25)28(38)15-22-5-7-23(8-6-22)21-44-37-34(43-4)19-26-12-14-39(2)29(35(26)36(37)41)16-24-9-10-30(40)31(17-24)45-33/h5-10,17-20,28-29,40-41H,11-16,21H2,1-4H3 |
InChI Key |
AKLNQRORJGMFLS-UHFFFAOYSA-N |
Canonical SMILES |
CN1CCC2=CC(=C3C=C2C1CC4=CC=C(COC5=C(C=C6CCN(C(C6=C5O)CC7=CC(=C(C=C7)O)O3)C)OC)C=C4)OC |
synonyms |
cissampentin cissampentine A |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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